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Compound of Interest

Compound Name: Formetorex, (S)-

Cat. No.: B15181058

(S)-Formetorex is a substituted amide. The conversion to (S)-amphetamine is chemically
classified as an amide hydrolysis reaction. This reaction can be catalyzed by either an acid or a
base, though acid catalysis is commonly cited in this context.[1][2][3]

The fundamental principle of this reaction is the cleavage of the carbon-nitrogen bond within
the amide group (-CONH-). In the presence of an acid catalyst (like hydrochloric acid) and
water, the amide is hydrolyzed into its constituent carboxylic acid and amine.[3][4] For N-formyl-
(S)-amphetamine, this process yields formic acid and (S)-amphetamine.[3] The reaction
typically requires heating, often under reflux, to proceed at a reasonable rate.[3]

The general steps for the acid-catalyzed mechanism are:

» Protonation of the carbonyl oxygen of the amide, which makes the carbonyl carbon more
electrophilic.

» Nucleophilic attack by a water molecule on the carbonyl carbon.
» Proton transfer from the attacking water molecule to the nitrogen atom.

» Cleavage of the carbon-nitrogen bond, releasing the amine as its protonated form (an
ammonium salt) and the carboxylic acid.

Following the hydrolysis, the reaction mixture is typically made basic to deprotonate the
ammonium salt and liberate the free amine, which can then be isolated.[1][2]
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Visualizations

Below are diagrams illustrating the general chemical principle of amide hydrolysis and a
conceptual workflow. These are provided for educational purposes only and do not represent a
detailed protocol for the synthesis of a controlled substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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